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Compound of Interest

Compound Name: AZD 9272

Cat. No.: B1666246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD9272 is a potent and selective negative allosteric modulator (NAM) of the metabotropic

glutamate receptor 5 (mGluR5).[1][2] As a brain-penetrant antagonist with high oral

bioavailability, AZD9272 is a valuable tool for in vitro and in vivo studies investigating the role of

mGluR5 in various neurological and psychiatric disorders.[1][2] Accurate and consistent

preparation of AZD9272 stock solutions is critical for obtaining reliable and reproducible

experimental results. These application notes provide detailed protocols for the preparation,

storage, and handling of AZD9272 stock solutions for research applications.

Chemical and Physical Properties of AZD9272
A summary of the key chemical and physical properties of AZD9272 is presented in Table 1.

This information is essential for accurate molecular weight-based calculations and for

understanding the compound's solubility characteristics.

Table 1: Chemical and Physical Properties of AZD9272
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Property Value Reference

Chemical Name

3-Fluoro-5-[3-(5-fluoro-2-

pyridinyl)-1,2,4-oxadiazol-5-

yl]benzonitrile

CAS Number 327056-26-8 [3]

Molecular Formula C₁₄H₆F₂N₄O [3]

Molecular Weight 284.22 g/mol [3]

Purity ≥98% (HPLC)

Appearance Crystalline solid, powder N/A

Solubility
DMSO: ≥ 7.04 mM (≥ 2

mg/mL)
[3]

AZD9272 Stock Solution Preparation
The following protocol details the steps for preparing a high-concentration stock solution of

AZD9272 in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
AZD9272 powder

Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional, for warming)

Ultrasonic bath (optional)

Sterile pipette tips
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Safety Precautions
Always handle AZD9272 powder and DMSO in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the manufacturer's Safety Data Sheet (SDS) for specific handling and safety

information. In the absence of a specific SDS, handle with the care required for novel

chemical entities.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

Protocol for Preparing a 10 mM AZD9272 Stock Solution
in DMSO

Calculate the required mass of AZD9272:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 284.22 g/mol x 1000 mg/g = 2.8422 mg

Weigh the AZD9272 powder:

Using a calibrated analytical balance, carefully weigh out 2.84 mg of AZD9272 powder and

transfer it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the

AZD9272 powder.

Dissolve the compound:
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Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a water bath at up to 60°C

and/or sonication in an ultrasonic bath can be used to aid dissolution.[3] Visually inspect

the solution to ensure there are no visible particles.

Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Stock Solution Dilution Calculations
The following table provides the volumes of DMSO required to prepare common stock solution

concentrations from pre-weighed amounts of AZD9272.

Table 2: Preparation of AZD9272 Stock Solutions in DMSO

Desired Stock
Concentration

Mass of AZD9272 Volume of DMSO to Add

1 mM 1 mg 3.518 mL

5 mM 1 mg 0.704 mL

10 mM 1 mg 0.352 mL

1 mM 5 mg 17.592 mL

5 mM 5 mg 3.518 mL

10 mM 10 mg 3.518 mL

Storage and Stability
Proper storage of AZD9272 stock solutions is crucial to maintain their integrity and activity over

time.
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Table 3: Storage Recommendations for AZD9272

Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [3]

4°C 2 years [3]

In DMSO -80°C 6 months [3]

-20°C 1 month [3]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

prepare single-use aliquots of the stock solution.

Experimental Protocols: Working Solution
Preparation
For cell-based assays, it is critical to dilute the high-concentration DMSO stock solution to a

final working concentration in the cell culture medium. The final concentration of DMSO in the

cell culture should be kept to a minimum, typically below 0.5%, to avoid solvent-induced

cytotoxicity.

Protocol for Preparing a 10 µM Working Solution
Thaw the stock solution:

Thaw a single aliquot of the 10 mM AZD9272 stock solution at room temperature.

Perform serial dilutions (recommended):

To minimize the risk of precipitation and ensure accurate dilution, perform a serial dilution.

For example, first prepare an intermediate dilution of 1 mM by diluting the 10 mM stock

1:10 in cell culture medium (e.g., 10 µL of 10 mM stock + 90 µL of medium).

Then, prepare the final 10 µM working solution by diluting the 1 mM intermediate solution

1:100 in cell culture medium (e.g., 10 µL of 1 mM intermediate + 990 µL of medium).
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Direct dilution (for lower concentrations):

Alternatively, for a final concentration of 10 µM from a 10 mM stock, you can perform a

direct 1:1000 dilution. Add 1 µL of the 10 mM stock solution to 999 µL of cell culture

medium. The final DMSO concentration will be 0.1%.

Mix thoroughly:

Gently mix the working solution by pipetting up and down or by gentle vortexing.

Vehicle Control:

It is essential to include a vehicle control in your experiments. This control should contain

the same final concentration of DMSO as the experimental samples.

Signaling Pathway and Experimental Workflow
AZD9272 Mechanism of Action: mGluR5 Signaling
Pathway
AZD9272 acts as a negative allosteric modulator of mGluR5. The canonical signaling pathway

of mGluR5 involves its coupling to Gq/11 proteins. Upon activation by glutamate, Gq/11

activates phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release

of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein

kinase C (PKC). AZD9272 binds to an allosteric site on the mGluR5 receptor, preventing this

downstream signaling cascade.
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Caption: mGluR5 signaling pathway and the inhibitory action of AZD9272.

Experimental Workflow for Preparing AZD9272 Stock
and Working Solutions
The following diagram outlines the general workflow for preparing AZD9272 solutions for

experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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